Cas no 1558113-01-1 (1-(3-Bromo-4-methylphenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-(3-Bromo-4-methylphenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 1558113-01-1
• MF: C₉H₈BrF₃O
• MW: 269.058432579041
• MDL: MFCD26756181
• CID: 5520807
• PubChem ID: 83950138
• Update Time: 2024-11-06

1-(3-Bromo-4-methylphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-methyl-alpha-(trifluoromethyl)benzyl Alcohol
• 1-(3-Bromo-4-methylphenyl)-2,2,2-trifluoroethan-1-ol
• SY250460
• 1558113-01-1
• F84275
• 1-(3-bromo-4-methylphenyl)-2,2,2-trifluoroethanol
• SCHEMBL20934621
• starbld0022258
• 3-Bromo-4-methyl-alpha-(trifluoromethyl)benzylAlcohol
• EN300-1932326
• IZBYGNHPTABVFQ-UHFFFAOYSA-N
• MFCD26756181

• MDL： MFCD26756181
• Inchi： 1S/C9H8BrF3O/c1-5-2-3-6(4-7(5)10)8(14)9(11,12)13/h2-4,8,14H,1H3
• InChI Key： IZBYGNHPTABVFQ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C)=C(Br)C=1)(O)C(F)(F)F

Computed Properties

• Exact Mass: 267.97106g/mol
• Monoisotopic Mass: 267.97106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų